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Compound of Interest

Compound Name: IHCH-7113

L  Get Quote

Cat. No.: B3013062

Technical Support Center: IHCH-7113

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the quality control and analytical methods for
IHCH-7113. The information is presented in a question-and-answer format to directly address
specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQSs)
1. What is IHCH-7113 and what are its primary characteristics?

IHCH-7113 is a putative psychedelic drug belonging to the pyridopyrroloquinoxaline family.[1] It
functions as a potent agonist at the 5-HT2A serotonin receptor and is under investigation for its
potential antidepressant and antipsychotic activities.[2][3] Key identifiers for IHCH-7113 are:

Property

Value

CAS Number

313368-85-3[1]

Molecular Formula

C14H19N3[1][3]

Molar Mass 229.32 g-mol~11][3]
(6bR,10aS)-3-methyl-2,3,6b,7,8,9,10,10a-
IUPAC Name octahydro-1H-pyrido[3',4":4,5]pyrrolo[1,2,3-

de]quinoxaline[1]
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2. How should IHCH-7113 be stored?

For long-term stability, IHCH-7113 should be stored as a solid at -20°C for months to years,
kept dry and in the dark. For short-term storage of a few days to weeks, it can be kept at 0-4°C.
Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month,
protected from light. It is advisable to aliquot the solution after preparation to avoid repeated
freeze-thaw cycles.

3. What are the recommended solvents for dissolving IHCH-7113?

IHCH-7113 has good solubility in various solvent systems. Here are a few recommended
protocols for preparing stock solutions:

Protocol Solvent System Achievable Concentration

10% DMSO, 40% PEG300,
1 ) > 2.5 mg/mL (10.90 mM)
5% Tween-80, 45% Saline

10% DMSO, 90% (20% SBE-
2 ] ) > 2.5 mg/mL (10.90 mM)
B-CD in Saline)

3 10% DMSO, 90% Corn Oil > 2.5 mg/mL (10.90 mM)

If precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid
dissolution.

Quality Control and Analytical Methods
4. What are the recommended analytical methods for determining the purity of IHCH-7113?

High-Performance Liquid Chromatography (HPLC) is the recommended method for assessing
the purity of IHCH-7113. A reverse-phase HPLC method can be developed for this purpose.

Experimental Protocol: HPLC Purity Analysis
e Column: C18 column (e.g., 4.6 x 150 mm, 5 pm)

¢ Mobile Phase A: 0.1% Formic acid in Water
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¢ Mobile Phase B: 0.1% Formic acid in Acetonitrile

e Gradient:
Time (min) %A %B
0 95 5
20 5 95
25 5 95
26 95 5
|30]95|5|

e Flow Rate: 1.0 mL/min

o Detection Wavelength: 280 nm

« Injection Volume: 10 pL

e Column Temperature: 30°C

o Standard Concentration: 1 mg/mL in mobile phase A/B (50:50)
5. How can the identity of IHCH-7113 be confirmed?

The identity of IHCH-7113 can be unequivocally confirmed using a combination of Liquid
Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR)
spectroscopy.

Experimental Protocol: LC-MS Identity Confirmation
e LC Conditions: Utilize the HPLC method described above.
e Mass Spectrometer: Electrospray lonization (ESI) in positive ion mode.

o Expected Mass: The protonated molecule [M+H]* should be observed at m/z 230.1652.
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Experimental Protocol: *H NMR Spectroscopy

Solvent: Deuterated chloroform (CDCIs) or Deuterated methanol (CDsOD)
Concentration: 5-10 mg/mL

Instrument: 400 MHz or higher NMR spectrometer.

Expected Chemical Shifts: The proton NMR spectrum will show characteristic peaks
corresponding to the aromatic and aliphatic protons of the
octahydropyrido[3',4":4,5]pyrrolo[1,2,3-de]quinoxaline structure.

. How is the content or assay of an IHCH-7113 sample determined?

The content of IHCH-7113 in a sample can be determined using the validated HPLC method
with a certified reference standard.

Experimental Protocol: HPLC Assay

Prepare a stock solution of the IHCH-7113 reference standard of known purity at a
concentration of 1 mg/mL.

Create a calibration curve by preparing a series of dilutions from the stock solution (e.g., 0.5,
0.25, 0.1, 0.05, 0.01 mg/mL).

Inject each standard and the sample solution (at a known concentration, e.g., 0.2 mg/mL)
into the HPLC system.

Plot the peak area of the reference standard against its concentration to generate a linear
regression curve.

Calculate the concentration of IHCH-7113 in the sample by interpolating its peak area from
the calibration curve.

Troubleshooting Guide
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Problem

Possible Cause(s)

Recommended Solution(s)

Poor peak shape (tailing or
fronting) in HPLC

- Column degradation-
Inappropriate mobile phase

pH- Sample overload

- Replace the column.- Adjust
the mobile phase pH to be at
least 2 pH units away from the
pKa of IHCH-7113.- Reduce
the injection volume or sample

concentration.

Inconsistent retention times in
HPLC

- Fluctuation in mobile phase
composition- Column
temperature variation- Air

bubbles in the system

- Ensure the mobile phase is
well-mixed and degassed.-
Use a column oven to maintain
a stable temperature.- Purge
the pump to remove any air
bubbles.

Low signal intensity in MS

- Poor ionization- Sample
degradation- Incorrect MS

settings

- Optimize ESI source
parameters (e.g., capillary
voltage, gas flow).- Prepare
fresh samples and use
appropriate storage
conditions.- Ensure the mass
spectrometer is tuned and
calibrated for the mass range

of interest.

Extra peaks in NMR spectrum

- Presence of impurities-
Residual solvent- Water in the

sample

- Check the purity by HPLC.-
Ensure the deuterated solvent
is of high purity.- Use a dry
NMR tube and solvent.

Visualizations
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Sample Preparation
Weigh IHCH-7113 Dissolve in appropriate solvent Filter the solution (0.22 pm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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